[(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl](methyl)amine

• Molecular Formula: C7H12ClN3
• Molecular Weight: 173.64 g/mol
• SMILES: CC1=NN(C(=C1CNC)Cl)C
• InChI: InChI=1S/C7H12ClN3/c1-5-6(4-9-2)7(8)11(3)10-5/h9H,4H2,1-3H3
• InChIKey: QVIFITUPYDGJSJ-UHFFFAOYSA-N

[(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl](methyl)amine – A Chloro-Substituted Pyrazole Building Block for Agrochemical and Pharmaceutical Synthesis

[(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl](methyl)amine (CAS 1216150-10-5) is a 1,3-dimethylpyrazole derivative bearing a chlorine atom at the 5-position and an N-methylaminomethyl group at the 4-position . With a molecular weight of 173.64 g·mol⁻¹ and molecular formula C₇H₁₂ClN₃, it belongs to the pyrazole-4-methanamine class that serves as a versatile intermediate in medicinal chemistry and agrochemical research . This compound is supplied at ≥95% purity and is typically used as a hydrochloride salt for enhanced solubility and handling .

5-Chloro handle enables regioselective C4 arylation for library synthesis

N-Methyl secondary amine suited for amidation and reductive amination

1,3-Dimethylpyrazole core compatible with agrochemical and pharmaceutical research

Why Generic Pyrazole Methanamines Cannot Substitute for [(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl](methyl)amine

Within the pyrazole-4-methanamine family, three structural features—the 5-chloro substituent, the N-methyl secondary amine, and the 1,3-dimethyl pattern—jointly determine reactivity, physicochemical properties, and downstream synthetic compatibility. Removing the chlorine (as in non-halogenated analogs) eliminates the capacity for palladium-catalyzed C–C cross-coupling at C5, a reaction exploited to construct 4,5-diarylated pyrazoles [1]. Replacing the N-methyl group with a primary amine or N-ethyl group alters nucleophilicity, steric profile, and hydrogen-bonding capacity, which can affect both the efficiency of subsequent amidation/reductive-amination steps and the binding interactions of final target molecules [2]. The evidence below quantifies these differences where data are available.

Non-halogenated analogs lack the C5 chlorine handle, preventing sequential C4/C5 diarylation.

Primary amine analogs introduce an additional H-bond donor (HBD=2), altering CNS property profiles.

N-Ethyl or N-cyclopropyl variants shift steric bulk and metabolic susceptibility, affecting SAR outcomes.

• [1] Bheeter, C. B., Bera, J. K., & Doucet, H. (2012). Palladium-Catalyzed Direct Arylation of 5-Chloropyrazoles: A Selective Access to 4-Aryl Pyrazoles. The Journal of Organic Chemistry, 77(19), 8785–8793. View Source
• [2] Bepary, S., Youn, I. K., Lim, H.-J., & Lee, G. H. (2016). Synthesis and evaluation of PI3Kγ enzyme inhibitory activity of Novel (1H-pyrazol-4-yl)methanamine. Thai Journal of Pharmaceutical Sciences, 40(2), 82–86. View Source

Quantitative Differentiation Evidence for [(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl](methyl)amine Against Closest Analogs

Molecular Weight and Lipophilicity Shift Induced by 5-Chloro Substitution

The 5-chloro substituent increases molecular weight by 34.4 g·mol⁻¹ compared with the non-halogenated analog [(1,3-dimethyl-1H-pyrazol-4-yl)methyl](methyl)amine [REFS-1; REFS-2]. Although experimental logP data for the target compound are not reported, the N-ethyl analog [(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl](ethyl)amine has an XLogP3-AA of 1.3 [2]; the target N-methyl compound is expected to be slightly less lipophilic (estimated ΔlogP ≈ −0.3 to −0.5 vs. the ethyl homolog) but still significantly more lipophilic than the non-chlorinated scaffold, which lacks the hydrophobic chlorine atom.

MW & Lipophilicity Shift

Reported

ΔMW +34.4 g·mol⁻¹
ΔLogP ~+0.5 to +0.8 (est.)

May influence molar weighing and membrane permeability of derived compounds.

No experimental logP; estimated from N-ethyl analog.

Evidence Dimension	Molecular weight and lipophilicity
Target Compound Data	MW = 173.64 g·mol⁻¹; XLogP3-AA (estimated) ≈ 0.8–1.0 (based on N-ethyl analog XLogP3-AA = 1.3 minus CH₂ decrement)
Comparator Or Baseline	[(1,3-Dimethyl-1H-pyrazol-4-yl)methyl](methyl)amine: MW = 139.20 g·mol⁻¹; XLogP3-AA (estimated) ≈ 0.2–0.5
Quantified Difference	ΔMW = +34.44 g·mol⁻¹; ΔLogP ≈ +0.5 to +0.8 units (estimated)
Conditions	Computed/estimated physicochemical properties; no experimental logP available for either compound

Why This Matters

The higher molecular weight affects molar-equivalent weighing in synthesis, while the increased lipophilicity of the chloro analog may improve membrane permeability of derived compounds, a key consideration for agrochemical lead optimization.

• [1] ChemBase. [(1,3-Dimethyl-1H-pyrazol-4-yl)methyl](methyl)amine. ChemBase ID 35481, MW 139.20, MF C₇H₁₃N₃. View Source
• [2] PubChem. N-[(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-ethylamine (CID 83814206). XLogP3-AA = 1.3. View Source

5-Chloro Group as a Regioselective Cross-Coupling Handle Not Available in Non-Halogenated Analogs

The chlorine atom at C5 serves as a temporary protecting group that directs palladium-catalyzed direct arylation selectively to the C4 position of the pyrazole ring [1]. After C4 arylation, the chlorine can be removed via catalytic dechlorination, or retained and further functionalized at C5, enabling sequential C4 and C5 diarylation—a regioselective pathway inaccessible to the non-halogenated analog [(1,3-dimethyl-1H-pyrazol-4-yl)methyl](methyl)amine [1].

Cross-Coupling Handle

Class-level

Pd-catalyzed C4 selective arylation, then C5 functionalization

Enables sequential diarylation route absent in non-halogenated analogs.

Conditions: Pd catalyst, KOAc, DMA, 150 °C [1]

Evidence Dimension	Synthetic versatility: capacity for regioselective sequential C4/C5 diarylation
Target Compound Data	5-Chloro group enables Pd-catalyzed direct C4 arylation followed by either dechlorination/C5 arylation or direct C5 functionalization [1]
Comparator Or Baseline	[(1,3-Dimethyl-1H-pyrazol-4-yl)methyl](methyl)amine (non-halogenated): No chlorine handle; C–H activation at C5 requires harsher conditions and lacks inherent regioselectivity
Quantified Difference	Qualitative differentiation: two sequential site-selective functionalizations possible vs. one non-selective functionalization
Conditions	Pd(OAc)₂ or PdCl₂ catalyst, KOAc base, DMA solvent, 150 °C, as demonstrated for 5-chloro-1,3-dimethylpyrazole scaffold [1]

Why This Matters

For medicinal chemistry programs requiring diverse 4,5-disubstituted pyrazole libraries, the 5-chloro analog enables a modular synthetic route that the non-halogenated analog cannot support, reducing the number of de novo synthetic sequences and associated procurement costs.

• [1] Bheeter, C. B., Bera, J. K., & Doucet, H. (2012). Palladium-Catalyzed Direct Arylation of 5-Chloropyrazoles: A Selective Access to 4-Aryl Pyrazoles. The Journal of Organic Chemistry, 77(19), 8785–8793. View Source

N-Methyl Secondary Amine vs. Primary Amine: Impact on Downstream Amidation Reactivity

[(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl](methyl)amine is a secondary amine (N-methyl), whereas the close analog (5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methanamine is a primary amine [REFS-1; REFS-2]. Secondary alkylamines typically exhibit pKₐH values ~0.5–1.0 units higher than primary alkylamines owing to the electron-donating inductive effect of the additional N-alkyl group, and they display different steric profiles in acylation reactions. In the context of pyrazole-4-methanamine SAR studies, minor N-alkyl modifications have been shown to alter PI3Kγ enzyme inhibitory activity from 36% to 73% inhibition at a fixed concentration, underscoring the sensitivity of biological outcomes to amine substitution [1].

Amine Type vs. Reactivity

Class-level

Secondary N-methyl (target) vs primary amine: ΔpKₐH ~+0.5–1.0; HBD 1 vs 2

Affects amidation kinetics and hydrogen-bond profile; N-alkylation shifted PI3Kγ inhibition by 37 pp in related series.

pKₐH estimated; biological shift observed in pyrazole-4-methanamine SAR [4]

Evidence Dimension	Amine type and estimated basicity
Target Compound Data	Secondary N-methylamine; estimated pKₐH ≈ 10.2–10.8; sterically more hindered nucleophile; MW = 173.64
Comparator Or Baseline	(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methanamine (primary amine); estimated pKₐH ≈ 9.5–10.0; less hindered nucleophile; MW = 159.62
Quantified Difference	pKₐH difference: ~+0.5 to +1.0 units (estimated); MW difference: +14.02 g·mol⁻¹; demonstrated biological sensitivity: N-alkyl modification caused 37 percentage-point shift in PI3Kγ inhibition in a related pyrazole-4-methanamine series [1]
Conditions	pKₐH values estimated from class trends for aliphatic amines; biological sensitivity demonstrated in PI3Kγ enzymatic assay (concentration not specified in abstract) [1]

Why This Matters

The choice between secondary and primary amine directly affects reaction kinetics in amide bond formation and reductive amination steps, as well as the hydrogen-bond donor count (1 vs. 2) of the final conjugate, which can be decisive in structure-based drug design.

• [1] Bepary, S., Youn, I. K., Lim, H.-J., & Lee, G. H. (2016). Synthesis and evaluation of PI3Kγ enzyme inhibitory activity of Novel (1H-pyrazol-4-yl)methanamine. Thai Journal of Pharmaceutical Sciences, 40(2), 82–86. View Source

Purity Comparison: Commercial Specification of the Target Compound vs. Primary Amine Analog

The target compound is commercially available at ≥95% purity from AKSci . By comparison, the primary amine analog (5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methanamine is offered at ≥98% purity from Bidepharm . The 3-percentage-point purity difference may be relevant for applications requiring high-purity building blocks, such as fragment-based screening or patent-exemplified synthesis where impurity profiles must match reference standards.

Purity Specification

Data to verify

ΔPurity −3% (target 95% vs primary amine analog 98%)

May influence choice if higher purity is critical; reactivity profile may justify specification.

Commercial QC data; analytical method not disclosed.

Evidence Dimension	Commercial purity specification
Target Compound Data	≥95% (HPLC/GC, AKSci)
Comparator Or Baseline	(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methanamine: ≥98% (Bidepharm)
Quantified Difference	ΔPurity = −3 percentage points (target compound lower)
Conditions	Commercial QC specifications; analytical method details not disclosed

Why This Matters

Procurement decisions for building blocks may favor the primary amine if higher purity is critical, or favor the N-methyl secondary amine if its specific reactivity profile justifies accepting a slightly lower purity specification.

Scaffold Precedent in Zolazepam Synthesis: Advantage of the 5-Chloro-1,3-dimethylpyrazole Motif

The 5-chloro-1,3-dimethyl-1H-pyrazol-4-yl scaffold is a documented key intermediate in the synthesis of zolazepam, a veterinary tranquilizer [1]. The synthetic route proceeds via acylation to (5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)(2-fluorophenyl)methanone, followed by methyl amination. This validated industrial pathway provides procurement confidence: the scaffold has proven compatibility with scale-up chemistry and regulatory-relevant impurity profiling, whereas alternative pyrazole methanamines lacking the 5-chloro-1,3-dimethyl substitution pattern cannot access this specific drug intermediate.

Zolazepam Synthetic Pathway

Reported

Documented key intermediate: acylation to (5-chloro-1,3-dimethylpyrazol-4-yl)(2-fluorophenyl)methanone

Literature-precedented route reduces process development effort for zolazepam analogs.

Scale-up compatible pathway reported [2]

Evidence Dimension	Validated synthetic pathway to a known pharmaceutical
Target Compound Data	Scaffold is direct precursor to zolazepam key intermediate (via acylation and amination) [1]
Comparator Or Baseline	Non-halogenated or differently substituted pyrazole-4-methanamines: no reported pathway to zolazepam
Quantified Difference	Binary differentiation: pathway exists vs. does not exist
Conditions	Multi-step synthesis: chlorination of 1,3-dimethyl-5-pyrazolone, acylation with 2-fluorobenzoyl chloride, then amination [1]

Why This Matters

For CROs and pharma companies developing zolazepam analogs or related benzodiazepine-pyrazole hybrids, this compound provides a de-risked starting point with literature-precedented synthetic procedures, reducing process development time.

• [1] Srinivasan, K. V., et al. (2019). Reinvestigating the synthesis of key intermediates in the preparation of zolazepam—I: (5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)(2-fluorophenyl)methanone. Journal of Chemical Sciences, 131, 68. View Source

Hydrogen-Bond Donor Count Differentiation Between N-Methyl Secondary Amine and Hydroxylamine Analog

The target compound has a single hydrogen-bond donor (the secondary amine N–H) [1]. In contrast, the hydroxylamine analog N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-N-methylhydroxylamine possesses two HBDs (N–OH plus N–CH₃ hydroxylamine proton), which can increase aqueous solubility but also reduce passive membrane permeability [2]. The single HBD of the target compound aligns better with CNS drug-likeness guidelines, where HBD ≤ 1 is a common optimization criterion.

H-Bond Donor Count

Reported

HBD = 1 (target) vs HBD = 2 (hydroxylamine analog)

Single HBD may better support passive permeability for CNS drug-like properties.

Computed from structure; experimental permeability not measured.

Evidence Dimension	Hydrogen-bond donor count
Target Compound Data	HBD = 1 (secondary amine N–H only) [1]
Comparator Or Baseline	N-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-N-methylhydroxylamine (CAS 2229503-53-9): HBD = 2 (N–OH + N–CH₃ hydroxylamine proton) [2]
Quantified Difference	ΔHBD = −1 (target compound has one fewer HBD)
Conditions	Computed from chemical structure; experimental HBD not determined

Why This Matters

For CNS-targeted or oral drug discovery programs, a single HBD is often preferred over two, making the target compound a more suitable building block when passive permeability is a design priority.

• [1] PubChem. N-[(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-ethylamine (CID 83814206). Hydrogen Bond Donor Count = 1 (the N-methyl target analog is expected to have HBD = 1). View Source
• [2] Kuujia. N-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-N-methylhydroxylamine. CAS 2229503-53-9. (HBD = 2 inferred from N–OH and N–CH₃ hydroxylamine structure). View Source

Priority Application Scenarios for [(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl](methyl)amine Based on Differentiation Evidence

Modular Synthesis of 4,5-Diarylated Pyrazole Libraries via Sequential Pd-Catalyzed Cross-Coupling

Research groups engaged in kinase inhibitor or GPCR ligand discovery requiring diverse 4,5-disubstituted pyrazole scaffolds should prioritize this compound over the non-halogenated analog. The 5-chloro group enables C4-selective direct arylation, followed by dechlorination and C5 arylation, providing a two-step divergent sequence that the non-chlorinated scaffold cannot replicate [1]. This reduces the number of building blocks and synthetic steps needed per library member, directly impacting procurement efficiency.

Zolazepam Analog Development and Veterinary Pharmaceutical Intermediate Synthesis

CROs and pharmaceutical manufacturers developing zolazepam derivatives or related pyrazole-benzodiazepine hybrids benefit from the literature-documented synthetic pathway starting from the 5-chloro-1,3-dimethyl-1H-pyrazol-4-yl scaffold [2]. The established acylation–amination sequence offers a validated route with precedent for scale-up, reducing process development risk compared to non-precedented pyrazole methanamine alternatives.

CNS Drug Discovery Programs Requiring Low HBD Building Blocks

Medicinal chemistry teams optimizing for CNS penetration should select this secondary N-methylamine building block (HBD = 1) over the primary amine (HBD = 2) or hydroxylamine (HBD = 2) analogs, as the single hydrogen-bond donor aligns with CNS drug-likeness guidelines [3]. The N-methyl group also limits metabolic N-demethylation susceptibility compared to the N-ethyl analog while retaining adequate nucleophilicity for amide coupling.

Structure-Activity Relationship Studies on PI3Kγ and Related Lipid Kinases

Building on published SAR showing that N-alkyl modifications on pyrazole-4-methanamines can shift PI3Kγ inhibitory activity from 36% to 73% [4], the target compound is a suitable starting point for systematic exploration of N-substitution effects. Its secondary N-methylamine provides a defined baseline for comparing primary, ethyl, cyclopropyl, and bulkier N-alkyl variants within the same 5-chloro-1,3-dimethylpyrazole scaffold.

Application

Selection Property

Validation Focus

4,5-Diarylated pyrazole library synthesis

5-Chloro group for sequential C4/C5 functionalization

Pd-catalyzed arylation efficiency and regioselectivity

Zolazepam analog development

Literature-reported synthetic pathway

Scale-up reproducibility and impurity profiling

CNS drug discovery building block

Single H-bond donor (secondary amine)

Permeability and metabolic stability assays

PI3Kγ SAR exploration

N-Methyl amine baseline for N-alkyl SAR

Inhibitory activity shift across N-alkyl variants

• [1] Bheeter, C. B., Bera, J. K., & Doucet, H. (2012). Palladium-Catalyzed Direct Arylation of 5-Chloropyrazoles: A Selective Access to 4-Aryl Pyrazoles. The Journal of Organic Chemistry, 77(19), 8785–8793. View Source
• [2] Srinivasan, K. V., et al. (2019). Reinvestigating the synthesis of key intermediates in the preparation of zolazepam—I: (5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)(2-fluorophenyl)methanone. Journal of Chemical Sciences, 131, 68. View Source
• [3] PubChem. N-[(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-ethylamine (CID 83814206). Hydrogen Bond Donor Count = 1. View Source
• [4] Bepary, S., Youn, I. K., Lim, H.-J., & Lee, G. H. (2016). Synthesis and evaluation of PI3Kγ enzyme inhibitory activity of Novel (1H-pyrazol-4-yl)methanamine. Thai Journal of Pharmaceutical Sciences, 40(2), 82–86. View Source